6-Iodo-3-methoxy-2-methyl-pyridine

• Molecular Formula: C7H8INO
• Molecular Weight: 249.05 g/mol
• IUPAC Name: 6-iodo-3-methoxy-2-methylpyridine
• InChI: InChI=1S/C7H8INO/c1-5-6(10-2)3-4-7(8)9-5/h3-4H,1-2H3
• InChI Key: PJHGFAKHADPMSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)I)OC

Description

6-Iodo-3-methoxy-2-methyl-pyridine is a halogenated pyridine derivative with iodine at position 6, methoxy at position 3, and methyl at position 2. Its molecular formula is C₇H₈INO, with a molecular weight of 249.05 g/mol. This compound is of interest in synthetic chemistry due to the iodine atom’s utility in cross-coupling reactions and the methoxy and methyl groups’ influence on electronic and steric properties.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Substituent Positions	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Source
6-Iodo-3-methoxy-2-methyl-pyridine	I (6), OMe (3), Me (2)	C₇H₈INO	249.05	Cross-coupling intermediate	-
2-Iodo-3-methoxy-6-methylpyridine	I (2), OMe (3), Me (6)	C₇H₈INO	249.05	Ullmann reaction substrate
3-Iodo-2-methoxy-5-methylpyridine	I (3), OMe (2), Me (5)	C₇H₈INO	249.05	Altered electronic profile
2,5-Dichloro-6-iodo-3-methoxypyridine	Cl (2,5), I (6), OMe (3)	C₆H₄Cl₂INO	308.92	High electrophilicity
6-Chloro-2-iodo-3-methylpyridine	Cl (6), I (2), Me (3)	C₆H₅ClIN	267.47	Mixed halogen effects

Key Findings from Research

Synthetic Utility : Iodine’s role as a leaving group makes 6-iodo-3-methoxy-2-methyl-pyridine valuable in cross-coupling reactions, similar to its isomer in . However, steric effects from the methyl group at position 2 may slow reactions compared to less hindered analogs .

Toxicity Considerations : Halogenated pyridines like 2,5-dichloro-6-iodo-3-methoxypyridine () may exhibit higher toxicity due to multiple electrophilic sites, whereas the target compound’s single iodine could reduce metabolic liabilities .